Cas no 68847-33-6 (Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

Technical Introduction: Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, is a silyl-protected aniline derivative featuring a tert-butyldimethylsilyl (TBDMS) ether group ortho to the amine functionality. This compound is particularly valuable in synthetic organic chemistry, where the TBDMS group serves as a robust protecting group for hydroxyl or amine intermediates, enhancing stability under harsh reaction conditions. Its steric hindrance and electron-donating properties make it useful in selective functionalization or multistep synthesis. The ortho-substitution pattern further enables controlled reactivity in metal-catalyzed cross-coupling or directed ortho-metalation reactions. This reagent is favored for its compatibility with a range of transformations, offering precise control in complex molecule assembly.
Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- structure
68847-33-6 structure
Product Name:Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
CAS No:68847-33-6
MF:C13H23NOSi
MW:237.413324594498
MDL:MFCD29067169
CID:392522
PubChem ID:11139156
Update Time:2025-06-14

Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • 2-[[tert-butyl(dimethyl)silyl]oxymethyl]aniline
    • [t-butyldimethylsilyloxy]methyl-benzenamine
    • 2-(((tert-Butyldimethylsilyl)oxy)methyl)aniline
    • 2-(t-Butyldimethylsilyloxymethyl)aniline
    • DTXSID80456667
    • JGBGPSUAJCWTTD-UHFFFAOYSA-N
    • MFCD29067169
    • [t-butyidimethylsilyloxy]methyl-benzenamine
    • SCHEMBL3940682
    • 68847-33-6
    • MDL: MFCD29067169
    • Inchi: 1S/C13H23NOSi/c1-13(2,3)16(4,5)15-10-11-8-6-7-9-12(11)14/h6-9H,10,14H2,1-5H3
    • InChI Key: JGBGPSUAJCWTTD-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1C=CC=CC=1N

Computed Properties

  • Exact Mass: 237.15499
  • Monoisotopic Mass: 237.154890892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Pricemore >>

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Additional information on Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-

Comprehensive Overview of Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No. 68847-33-6)

Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- (CAS No. 68847-33-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical synthesis, material science, and advanced chemical research. This compound, characterized by its unique silyl-protected amine structure, serves as a versatile intermediate in the synthesis of complex molecules. Its CAS number 68847-33-6 is a critical identifier for researchers and manufacturers seeking high-purity reagents for precision applications.

The growing interest in silyl-protecting groups in organic chemistry has propelled the demand for compounds like Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-. Researchers often search for "silyl ether applications" or "amine protection strategies," highlighting the compound's relevance in modern synthetic methodologies. Its stability under various reaction conditions makes it a preferred choice for multi-step synthesis, particularly in the development of bioactive molecules and functional materials.

One of the key advantages of CAS No. 68847-33-6 is its compatibility with Grignard reactions, cross-coupling, and nucleophilic substitutions. This aligns with the current trend of "green chemistry" and "sustainable synthesis," as the compound enables efficient transformations with minimal byproducts. Industry professionals frequently inquire about "high-yielding silyl protection" or "tert-butyldimethylsilyl (TBS) derivatives," underscoring its practical utility.

In the context of drug discovery, Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- plays a pivotal role in constructing nitrogen-containing heterocycles, a structural motif prevalent in FDA-approved drugs. Recent studies exploring "amine-directed C-H activation" or "catalytic functionalization" often reference this compound as a model substrate. Its steric hindrance and electron-donating properties make it invaluable for regioselective modifications.

The compound's thermal stability and solubility profile (organic solvent compatibility) are frequently discussed in forums focusing on "scalable synthetic routes" or "process chemistry optimization." Analytical techniques such as NMR spectroscopy and HPLC purity analysis are essential for quality control, addressing common queries like "characterization of silylated amines."

Emerging applications in nanotechnology and surface functionalization further expand the scope of CAS No. 68847-33-6. Researchers investigating "self-assembled monolayers (SAMs)" or "molecular electronics" have utilized its siloxane linkage for precise molecular architectures. This interdisciplinary relevance ensures its prominence in both academic and industrial settings.

From an SEO perspective, integrating keywords like "silyl-protected benzenamine synthesis," "TBSO-methyl aniline derivatives," and "CAS 68847-33-6 suppliers" enhances the visibility of technical literature. The compound's patent landscape and regulatory status (non-hazardous classification) are additional points of interest for compliance-conscious users.

In summary, Benzenamine, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- exemplifies the intersection of structural ingenuity and practical utility in contemporary chemistry. Its adaptability to diverse synthetic challenges—from peptide modifications to polymer precursors—solidifies its position as a cornerstone in advanced organic synthesis.

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